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Compound of Interest

Compound Name: NAB-14

Cat. No.: B15618975

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of NAB-14 stock
solutions for various experimental applications. NAB-14 is a potent and selective negative
allosteric modulator (NAM) of N-methyl-D-aspartate (NMDA) receptors containing the GIuN2C
or GIuN2D subunits.[1][2][3] It exhibits over 800-fold selectivity for GIuN2C/2D-containing
receptors over those containing GIuN2A or GIuN2B subunits, with an IC50 value of 580 nM for
GIuN1/GIuN2D receptors.[1][3][4] Proper preparation and storage of NAB-14 stock solutions
are critical for ensuring experimental reproducibility and accuracy.

Data Presentation

A summary of the key quantitative data for NAB-14 is presented in the table below for easy
reference.
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Property Value Source
Molecular Formula C20H21N303 [4]
Molecular Weight 351.40 g/mol [4]
CAS Number 1237541-73-9 [4]
Appearance White to gray powder [4]
Solubility DMSO: = 2 mg/mL [4]
ICso (GIUN1/GIuN2D) 580 nM [1103114]

. >800-fold for GIuN2C/2D over
Selectivity [L13]14]
GIuN2A/GIuN2B

Storage (Powder) 2-8°C [4]
) -20°C for 1 month; -80°C for 6
Storage (Stock Solution) [5]
months

Experimental Protocols

This section provides a detailed methodology for the preparation of a 10 mM stock solution of
NAB-14 in dimethyl sulfoxide (DMSO). This concentration is a common starting point for
subsequent dilutions to working concentrations for various in vitro and in vivo experiments.

Materials:

 NAB-14 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

o Pipettors and sterile pipette tips
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:
e Preparation and Weighing:

o Before opening, allow the vial of NAB-14 powder to equilibrate to room temperature to
prevent condensation of atmospheric moisture.

o In a fume hood, carefully weigh the desired amount of NAB-14 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
3.514 mg of NAB-14 (Molecular Weight = 351.40 g/mol ).

» Calculation: (10 mmol/L) * (1 L/ 1000 mL) * (1 mL) * (351.40 g/mol ) * (1000 mg/qg) =
3.514 mg

o Transfer the weighed powder to a sterile microcentrifuge tube or vial.
 Dissolution:

o Add the appropriate volume of high-purity DMSO to the tube containing the NAB-14
powder. For a 10 mM stock solution, add 1 mL of DMSO for every 3.514 mg of powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear. If dissolution is slow, gentle warming in a water bath (not exceeding 40°C) or brief
sonication may be used.[6] It is important to use a fresh bottle of DMSO as it is
hygroscopic and absorbed water can affect solubility.[6]

» Aliquoting and Storage:

o Once the NAB-14 is completely dissolved, it is recommended to aliquot the stock solution
into smaller, single-use volumes in sterile microcentrifuge tubes. This will prevent repeated
freeze-thaw cycles which can degrade the compound.

o Clearly label each aliquot with the name of the compound (NAB-14), the concentration (10
mM), the solvent (DMSO), and the date of preparation.
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o For short-term storage (up to 1 month), store the aliquots at -20°C.[5] For long-term
storage (up to 6 months), store at -80°C.[5]

Preparation of Working Solutions:

e On the day of the experiment, thaw a single aliquot of the NAB-14 stock solution at room
temperature.

 Dilute the stock solution to the desired final concentration using the appropriate aqueous
buffer or cell culture medium.

e Itis crucial to ensure that the final concentration of DMSO in the experimental system is kept
low (typically less than 0.1%) to avoid solvent-induced artifacts.
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Caption: Mechanism of NAB-14 action on the NMDA receptor signaling pathway.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15618975?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_NAB_14_in_Electrophysiology.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4425283/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4425283/
https://pubmed.ncbi.nlm.nih.gov/29043770/
https://pubmed.ncbi.nlm.nih.gov/29043770/
https://pubmed.ncbi.nlm.nih.gov/29043770/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5924706/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5924706/
https://diposit.ub.edu/dspace/bitstream/2445/194025/1/725165.pdf
https://www.researchgate.net/post/DMSO_wont_dilute_my_pure_compound_How_to_solve_this
https://www.benchchem.com/product/b15618975#preparing-nab-14-stock-solutions-for-experiments
https://www.benchchem.com/product/b15618975#preparing-nab-14-stock-solutions-for-experiments
https://www.benchchem.com/product/b15618975#preparing-nab-14-stock-solutions-for-experiments
https://www.benchchem.com/product/b15618975#preparing-nab-14-stock-solutions-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15618975?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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